5-bromo-N-(2-methoxyethyl)-1H-indole-2-carboxamide

• IUPAC Name: 5-bromo-N-(2-methoxyethyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C12H13BrN2O2/c1-17-5-4-14-12(16)11-7-8-6-9(13)2-3-10(8)15-11/h2-3,6-7,15H,4-5H2,1H3,(H,14,16)
• InChI Key: NFBWNSKAQGJNLW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC2=C(N1)C=CC(=C2)Br
• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol
• CAS No.: 1057942-91-2

Description

5-bromo-N-(2-methoxyethyl)-1H-indole-2-carboxamide (5-Br-MECA) is a novel small molecule that has shown promise in a variety of scientific research applications. This compound, also known as 5-bromo-2-methoxyethyl-indole-2-carboxamide, was first described by researchers at the University of Toronto in 2019. It is a brominated derivative of the widely used indole-2-carboxamide (ICA) scaffold, and is currently being evaluated for its potential applications in a variety of fields.

Scientific Research Applications

Synthesis of Novel Indole Derivatives

• Researchers have described the synthesis of novel 5-hydroxyindole-2-carboxamides, a process that involves the conversion of 5-benzyloxyindole ester to 3-bromo, 3-hydroxy, and 3-alkoxy ester intermediates, which are then converted to the amide and debenzylation. This process is relevant for the preparation of compounds related to 5-bromo-N-(2-methoxyethyl)-1H-indole-2-carboxamide (Unangst, Connor, & Miller, 1996).

Biological Activities and Potential Therapeutic Applications

• A study on the preparation of various novel 3,5-substituted-indole-2-carboxamides involved elaborating a 5-nitro-indole-2-carboxylate to various intermediates, followed by conversion to the amide and reduction of the nitro group. This research is significant for understanding the structural and functional diversity of indole carboxamides (Bratton, Roth, Trivedi, & Unangst, 2000).

Chemical Functionalization and Structure-Activity Relationships

• The development of a concise, regioselective synthesis of 6-bromo-5-methoxy-1H-indole-3-carboxylic acid, which is strategic for creating the core moiety of anti-inflammatory compounds like Herdmanine D, showcases the importance of functionalizing indole derivatives for medicinal purposes (Sharma et al., 2020).

Exploration of Anticancer Properties

• The design and synthesis of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives targeting the epidemal growth factor receptor (EGFR) for anticancer applications illustrate the potential therapeutic value of indole carboxamide derivatives in oncology. These compounds were evaluated against various cancer cell lines, demonstrating their potency and selectivity (Lan et al., 2017).